Cas no 56108-09-9 (Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride)

• Product Name: Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride
• CAS No: 56108-09-9
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• MDL: MFCD12031960
• CID: 2083896
• PubChem ID: 14530316
• Update Time: 2025-04-21

Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride
• 56108-09-9
• Methyl3-(Trifluoromethyl)benzimidateHydrochloride
• MFCD12031960
• KLCFCQSOUZFEOY-UHFFFAOYSA-N
• methyl 3-(trifluoromethyl)benzenecarboximidate;hydrochloride
• AKOS027256971
• SY028786
• SCHEMBL1826392
• CS-0453610
• DB-243682
• AC6359
• Methyl 3-(Trifluoromethyl)benzimidate HCl

• MDL： MFCD12031960
• Inchi： 1S/C9H8F3NO.ClH/c1-14-8(13)6-3-2-4-7(5-6)9(10,11)12;/h2-5,13H,1H3;1H
• InChI Key： KLCFCQSOUZFEOY-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC=C(C(=N)OC)C=1)(F)F

Computed Properties

• Exact Mass: 239.03200
• Monoisotopic Mass: 239.0324761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.08000
• LogP: 3.57890